Cas no 1246820-50-7 (Carbutamide-d9)

Carbutamide-d9 structure
Carbutamide-d9 structure
Product Name:Carbutamide-d9
CAS No:1246820-50-7
MF:C11H17N3O3S
MW:280.391436338425
CID:1061404
PubChem ID:71314558
Update Time:2025-04-20

Carbutamide-d9 Chemical and Physical Properties

Names and Identifiers

    • Carbutamide-d9
    • CS-0203428
    • 1-(4-aminobenzenesulfonyl)-3-[(1,1,2,2,3,3,4,4,4-?H?)butyl]urea
    • HY-W011651S
    • 1246820-50-7
    • 1-(4-aminophenyl)sulfonyl-3-(1,1,2,2,3,3,4,4,4-nonadeuteriobutyl)urea
    • Inchi: 1S/C11H17N3O3S/c1-2-3-8-13-11(15)14-18(16,17)10-6-4-9(12)5-7-10/h4-7H,2-3,8,12H2,1H3,(H2,13,14,15)/i1D3,2D2,3D2,8D2
    • InChI Key: VDTNNGKXZGSZIP-WRMMWXQOSA-N
    • SMILES: S(C1C=CC(=CC=1)N)(NC(NC([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])=O)(=O)=O

Computed Properties

  • Exact Mass: 280.15555330g/mol
  • Monoisotopic Mass: 280.15555330g/mol
  • Isotope Atom Count: 9
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 110Ų

Carbutamide-d9 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C183302-1mg
Carbutamide-d9
1246820-50-7
1mg
$ 222.00 2023-09-08
TRC
C183302-10mg
Carbutamide-d9
1246820-50-7
10mg
$ 1654.00 2023-09-08
SHENG KE LU SI SHENG WU JI SHU
sc-504687-1mg
Carbutamide-d9,
1246820-50-7
1mg
¥2407.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-504687A-10mg
Carbutamide-d9,
1246820-50-7
10mg
¥16546.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-504687-1 mg
Carbutamide-d9,
1246820-50-7
1mg
¥2,407.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
sc-504687A-10 mg
Carbutamide-d9,
1246820-50-7
10mg
¥16,546.00 2023-07-11
A2B Chem LLC
AE37995-1mg
Carbutamide-d9
1246820-50-7
1mg
$336.00 2024-04-20
A2B Chem LLC
AE37995-10mg
Carbutamide-d9
1246820-50-7
10mg
$1756.00 2024-04-20
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent